Cas no 1803600-46-5 (1-(Aminomethyl)-N,N-dimethylcyclobutane-1-carboxamide hydrobromide)

• Product Name: 1-(Aminomethyl)-N,N-dimethylcyclobutane-1-carboxamide hydrobromide
• CAS No: 1803600-46-5
• MF: C₈H₁₇BrN₂O
• MW: 237.137381315231
• CID: 4778421
• PubChem ID: 75525857
• Update Time: 2025-05-22

1-(Aminomethyl)-N,N-dimethylcyclobutane-1-carboxamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-N,N-dimethylcyclobutane-1-carboxamide hydrobromide
• 1-(Aminomethyl)-N,N-dimethylcyclobutane-1-carboxamide hydrobromide

• Inchi： 1S/C8H16N2O.BrH/c1-10(2)7(11)8(6-9)4-3-5-8;/h3-6,9H2,1-2H3;1H
• InChI Key： LHIKXNBPCJHAKU-UHFFFAOYSA-N
• SMILES： Br.O=C(C1(CN)CCC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 46.3

Additional information on 1-(Aminomethyl)-N,N-dimethylcyclobutane-1-carboxamide hydrobromide

1-(Aminomethyl)-N,N-dimethylcyclobutane-1-carboxamide Hydrobromide: A Comprehensive Overview

1-(Aminomethyl)-N,N-dimethylcyclobutane-1-carboxamide hydrobromide, also known by its CAS number 1803600-46-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of cyclobutane, a four-membered hydrocarbon ring, which is modified with an aminomethyl group and an N,N-dimethylcarboxamide substituent. The hydrobromide salt form suggests that this compound is often used in its protonated form, which may influence its solubility and reactivity.

The structural features of 1-(Aminomethyl)-N,N-dimethylcyclobutane-1-carboxamide hydrobromide make it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science. The cyclobutane ring is known for its strain energy, which can impart unique reactivity compared to larger cyclic systems like cyclopentane or cyclohexane. The presence of the aminomethyl group introduces additional functional diversity, enabling this compound to participate in various chemical reactions such as nucleophilic substitutions or amide bond formations.

Recent studies have highlighted the role of cyclobutane derivatives in drug discovery, particularly in the development of novel antibiotics and anticancer agents. The strain inherent in the cyclobutane ring can lead to non-classical interactions with biological targets, potentially enhancing binding affinity and selectivity. For instance, researchers have explored the use of cyclobutane-containing compounds as inhibitors of enzymes involved in bacterial cell wall synthesis, offering a new avenue for combating antibiotic resistance.

In addition to its biological applications, 1-(Aminomethyl)-N,N-dimethylcyclobutane-1-carboxamide hydrobromide has shown promise in materials science. Its ability to form stable amide bonds makes it a candidate for polymer synthesis, where it could serve as a building block for high-performance materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated the potential of strained ring systems like cyclobutane to enhance the mechanical strength and flexibility of polymers.

The synthesis of this compound typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common methods include nucleophilic substitution reactions or amide bond formations under controlled conditions. Researchers have also explored green chemistry approaches to synthesize this compound, such as using microwave-assisted synthesis or catalytic systems that minimize waste and environmental impact.

From a toxicological perspective, understanding the safety profile of 1-(Aminomethyl)-N,N-dimethylcyclobutane-1-carboxamide hydrobromide is crucial for its safe handling and application. Preliminary studies suggest that this compound exhibits low toxicity at typical exposure levels, but further research is needed to assess its long-term effects on human health and the environment. Regulatory agencies may require additional data on its absorption, distribution, metabolism, and excretion (ADME) properties before it can be widely adopted in commercial products.

In conclusion, 1-(Aminomethyl)-N,N-dimethylcyclobutane-1-carboxamide hydrobromide, CAS number 1803600-46-5, represents a valuable addition to the arsenal of chemical compounds with diverse applications across multiple industries. Its unique structural features and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.